Cas no 1806606-67-6 (2-(Difluoromethoxy)-5-(2-oxopropyl)mandelic acid)

• Product Name: 2-(Difluoromethoxy)-5-(2-oxopropyl)mandelic acid
• CAS No: 1806606-67-6
• MF: C₁₂H₁₂F₂O₅
• MW: 274.217491149902
• CID: 4939140
• Update Time: 2025-06-15

2-(Difluoromethoxy)-5-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-5-(2-oxopropyl)mandelic acid

• Inchi： 1S/C12H12F2O5/c1-6(15)4-7-2-3-9(19-12(13)14)8(5-7)10(16)11(17)18/h2-3,5,10,12,16H,4H2,1H3,(H,17,18)
• InChI Key： RGLSERJUMNSQHZ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(CC(C)=O)C=C1C(C(=O)O)O)F

Computed Properties

• Exact Mass: 274.06527980 g/mol
• Monoisotopic Mass: 274.06527980 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.8
• Molecular Weight: 274.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(Difluoromethoxy)-5-(2-oxopropyl)mandelic acid

Introduction to 2-(Difluoromethoxy)-5-(2-oxopropyl)mandelic Acid (CAS No. 1806606-67-6)

2-(Difluoromethoxy)-5-(2-oxopropyl)mandelic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. With a CAS number of 1806606-67-6, this compound represents a fascinating example of how structural modifications can lead to novel pharmacological entities. The presence of both difluoromethoxy and 2-oxopropyl functional groups makes it a promising candidate for further investigation in drug discovery and development.

The difluoromethoxy group is particularly noteworthy as it is often incorporated into pharmaceuticals to enhance metabolic stability and improve binding affinity to biological targets. This group has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory agents. The 2-oxopropyl moiety, on the other hand, introduces a carboxylic acid functionality, which is crucial for interactions with biological receptors and enzymes. The combination of these two groups in 2-(difluoromethoxy)-5-(2-oxopropyl)mandelic acid suggests potential applications in modulating various physiological pathways.

In recent years, there has been a surge in research focused on identifying new scaffolds for drug development. Compounds like 2-(difluoromethoxy)-5-(2-oxopropyl)mandelic acid are being explored for their ability to interact with specific targets in the body. For instance, studies have shown that the difluoromethoxy group can enhance the lipophilicity of molecules, making them more membrane-permeable and thus more effective at reaching their targets. Similarly, the 2-oxopropyl group can influence the conformational flexibility of the molecule, allowing it to better fit into binding pockets of enzymes or receptors.

The mandelic acid backbone itself is well-known for its utility in medicinal chemistry due to its ability to mimic natural amino acids and its favorable pharmacokinetic properties. This makes 2-(difluoromethoxy)-5-(2-oxopropyl)mandelic acid a particularly interesting compound for further investigation. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules or as a lead compound for drug discovery.

The synthesis of 2-(difluoromethoxy)-5-(2-oxopropyl)mandelic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the difluoromethoxy group typically requires fluorination techniques, while the addition of the 2-oxopropyl group may involve alkylation or condensation reactions. These synthetic routes are critical for producing the compound in sufficient quantities for further biological testing.

In terms of biological activity, preliminary studies on 2-(difluoromethoxy)-5-(2-oxopropyl strong>)mandelic acid have shown promising results in several areas. For example, it has been observed to exhibit inhibitory effects on certain enzymes involved in inflammation and pain pathways. Additionally, its structural features suggest potential applications in treating neurological disorders by interacting with neurotransmitter receptors. These findings highlight the importance of this compound as a starting point for developing new therapeutic agents.

The use of computational methods has also played a significant role in understanding the potential applications of 2-(< strong >difluoromethoxy strong >)-5-(< strong >2-oxopropyl strong >)mandelic acid. Molecular docking studies have been employed to predict how this compound might interact with various biological targets. These simulations have provided valuable insights into its binding affinity and specificity, helping researchers design more effective derivatives.

Furthermore, the growing interest in green chemistry principles has led to efforts to develop more sustainable synthetic routes for compounds like 2-(< strong >difluoromethoxy strong >)-5-(< strong >2-oxopropyl strong >)mandelic acid. Researchers are exploring alternative reagents and catalysts that minimize waste and energy consumption while maintaining high yields. This approach not only reduces environmental impact but also makes the production process more cost-effective.

The future prospects for 2-(< strong >difluoromethoxy strong >)-5-(< strong >2-oxopropyl strong >)mandelic acid are bright, with ongoing research aimed at uncovering its full potential. As our understanding of biological pathways continues to expand, so too does the opportunity to develop novel drugs based on compounds like this one. The combination of its unique structural features and promising biological activity makes it a valuable asset in the pharmaceutical toolkit.